![molecular formula C22H27N5O4 B2996272 2-(2-Ethoxyethyl)-6-(2-ethoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione CAS No. 878733-19-8](/img/structure/B2996272.png)
2-(2-Ethoxyethyl)-6-(2-ethoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
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Description
The compound “2-(2-Ethoxyethyl)-6-(2-ethoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione” is a complex organic molecule. It contains functional groups such as ethoxy, methyl, and imidazole, which are commonly found in many organic compounds .
Synthesis Analysis
While specific synthesis methods for this compound are not available, imidazoles can generally be synthesized through a variety of methods. Recent advances have been made in the regiocontrolled synthesis of substituted imidazoles . These methods often involve the construction of bonds during the formation of the imidazole .Scientific Research Applications
Synthesis and Precursor Applications
Synthesis of Imidazole Derivatives : Research on the synthesis of imidazole derivatives, which are crucial precursors for purine analogs, highlights the importance of such compounds in developing new pharmaceuticals and chemicals. These methodologies pave the way for creating structurally complex and biologically significant compounds (Alves, Proença, & Booth, 1994).
Polymer Science : A novel alcohol-soluble n-type conjugated polyelectrolyte was synthesized for use as an electron transport layer in polymer solar cells. This research showcases how chemical compounds with specific functionalities, such as electron mobility and work function modification, are critical in advancing materials science and renewable energy technologies (Hu et al., 2015).
Quantum-Mechanical Modeling
Characterization and Modeling : Studies involving the spectral characterization and quantum-mechanical modeling of esters with imidazoquinazoline rings demonstrate the compound's potential in theoretical chemistry and materials science. These investigations help understand molecular stability, reactivity, and the formation of specific conformers, contributing valuable knowledge to the design of new compounds with tailored properties (Hęclik et al., 2017).
Biological Activity and Pharmacology
Anticancer Research : The synthesis and evaluation of naphthimidazole derivatives and their cytotoxic activity against cancer cell lines underscore the significance of such compounds in medicinal chemistry. By exploring structure-activity relationships, researchers aim to develop new anticancer agents with enhanced efficacy and selectivity (Kuo et al., 1996).
properties
IUPAC Name |
2-(2-ethoxyethyl)-6-(2-ethoxyphenyl)-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O4/c1-6-30-13-12-25-20(28)18-19(24(5)22(25)29)23-21-26(14(3)15(4)27(18)21)16-10-8-9-11-17(16)31-7-2/h8-11H,6-7,12-13H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NROBMAPSKQNQBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=CC=C4OCC)C)C)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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